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Compound of Interest

Compound Name: (2-Chlorophenyl)hydrazine

Cat. No.: B082148 Get Quote

An In-depth Technical Guide to (2-Chlorophenyl)hydrazine for Researchers and Drug

Development Professionals

This technical guide provides a comprehensive overview of (2-Chlorophenyl)hydrazine, a

significant chemical intermediate in various synthetic and pharmaceutical applications. The

document details its fundamental chemical properties, analytical methodologies for its

characterization, and its role in synthetic chemistry, with a focus on information relevant to

researchers, scientists, and professionals in drug development.

Core Properties of (2-Chlorophenyl)hydrazine
(2-Chlorophenyl)hydrazine is commonly handled and available as its hydrochloride salt,

which enhances its stability. It serves as a crucial building block in the synthesis of more

complex molecules, particularly heterocyclic compounds that form the backbone of many

pharmaceutical agents.[1]

Physicochemical Data
The key quantitative data for (2-Chlorophenyl)hydrazine hydrochloride are summarized in the

table below for easy reference and comparison.
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Property Value Citations

Chemical Formula
C6H7ClN2 · HCl (or

C6H8Cl2N2)
[2][3][4]

Molecular Weight 179.04 g/mol [2][3]

Alternate Molecular Weight 179.05 g/mol [4][5]

Appearance
White to slightly yellow

crystalline needles or chunks
[3]

Melting Point 200-203 °C (decomposes) [4]

CAS Number 41052-75-9 [4][5]

Synthesis and Applications
(2-Chlorophenyl)hydrazine is a valuable intermediate in organic synthesis. It is utilized in the

production of dyes and as a precursor in various pharmaceutical manufacturing processes.[3]

[6] One notable application is in the synthesis of pyrazoline derivatives.[4] Furthermore, it has

been used in studies related to the intrinsic resistance of Mycobacterium smegmatis to

fluoroquinolones, which are treatments for Mycobacterium tuberculosis.[4]

Experimental Protocols
Accurate analysis and quality control are paramount when using (2-Chlorophenyl)hydrazine
in research and drug development. High-Performance Liquid Chromatography (HPLC) is a

standard method for separating and quantifying (2-Chlorophenyl)hydrazine from its positional

isomers and other impurities.[7]

Protocol: Isomer Separation by Reverse-Phase HPLC
This protocol outlines a method for the separation and analysis of chlorophenylhydrazine

isomers, which is critical for ensuring the purity of the starting material in a synthesis workflow.

[7]

Objective: To separate and quantify (2-Chlorophenyl)hydrazine from its isomers (e.g., 3-CPH,

4-CPH) and related impurities like 4-Chloroaniline.
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Materials and Equipment:

Shimadzu LC-PDA system (or equivalent) with Lab Solutions software[7]

Waters X-Bridge C18 column (250 mm × 4.6 mm, 3.5 µm)[7]

(2-Chlorophenyl)hydrazine sample and standards

Diluent: 0.2% Ortho-Phthalaldehyde (OPA) in water and acetonitrile (75:25, v/v)[7]

Mobile Phase A: Buffer solution

Mobile Phase B: Acetonitrile and Water

Rinse Solution: Water and acetonitrile (20:80, v/v)[7]

Methodology:

Sample Preparation: Prepare a working solution of the (2-Chlorophenyl)hydrazine sample

at a concentration of 0.5 mg/mL in the specified diluent.[7]

Chromatographic Conditions:

Flow Rate: 0.6 mL/min[7]

Injection Volume: 5 µL[7]

Column: Waters X-Bridge C18 (250 mm × 4.6 mm, 3.5 µm)[7]

Detection: PDA detector

Total Analysis Time: 65 minutes[7]

Procedure:

Equilibrate the column with the initial mobile phase composition.

Inject 5 µL of the prepared sample solution into the HPLC system.[7]
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Run the gradient elution program to separate the components.

Monitor the elution profile and record the chromatogram.

Identify and quantify the peaks corresponding to (2-Chlorophenyl)hydrazine and its

impurities by comparing their retention times with those of standard solutions. The

retention time for 2-CPH has been observed at approximately 23.1 minutes under specific

conditions.[7]

Visualized Workflow
The following diagram illustrates the logical workflow for the analytical quality control of a (2-
Chlorophenyl)hydrazine sample using HPLC.
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Caption: Logical workflow for HPLC-based purity analysis of (2-Chlorophenyl)hydrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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